Cas no 218785-38-7 ((3R)-3-ethylmorpholine;hydrochloride)

• Product Name: (3R)-3-ethylmorpholine;hydrochloride
• CAS No: 218785-38-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD18381949
• CID: 1404659
• PubChem ID: 60146101
• Update Time: 2025-11-06

(3R)-3-ethylmorpholine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• KB-63212
• SureCN6132865
• (3R)-3-ethylmorpholine hydrochloride
• PubChem17027
• LS30017
• (R)-3-Ethylmorpholine hydrochloride
• (3r)-3-ethylmorpholine
• hydrochloride
• AMY21630
• 9533AF
• (3R)-3-Ethylmorpholine--hydrogen chloride (1/1)
• (3R)-3-ethylmorpholine;hydrochloride
• MFCD18381949
• CS-0146943
• (R)-3-Ethylmorpholine HCl
• ORJPOPZYIIQVBQ-FYZOBXCZSA-N
• DB-300024
• EN300-7465315
• DTXSID00733801
• (R)-3-Ethylmorpholinehydrochloride
• F17630
• SCHEMBL6132865
• BS-50397
• 218785-38-7
• AKOS024258610

• MDL： MFCD18381949
• Inchi： 1S/C6H13NO.ClH/c1-2-6-5-8-4-3-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： ORJPOPZYIIQVBQ-FYZOBXCZSA-N
• SMILES： Cl.O1CCN[C@H](CC)C1

Computed Properties

• Exact Mass: 151.0763918 g/mol
• Monoisotopic Mass: 151.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.63
• Topological Polar Surface Area: 21.3

Additional information on (3R)-3-ethylmorpholine;hydrochloride

(3R)-3-ethylmorpholine;hydrochloride (CAS No. 218785-38-7): An Overview of a Promising Chiral Ligand in Pharmaceutical Research

(3R)-3-ethylmorpholine;hydrochloride (CAS No. 218785-38-7) is a chiral compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, also known as (R)-3-ethylmorpholine hydrochloride, is a derivative of morpholine, a six-membered heterocyclic compound with a nitrogen atom. The introduction of the ethyl group and the chiral center at the 3-position imparts specific stereochemical characteristics that make it an attractive candidate for various applications, particularly in the development of chiral ligands and catalysts.

The chirality of (3R)-3-ethylmorpholine;hydrochloride is a crucial factor in its biological and chemical behavior. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their enantiomeric form. In the case of (3R)-3-ethylmorpholine;hydrochloride, the (R) configuration has been shown to have distinct properties compared to its (S) counterpart, making it a valuable tool in asymmetric synthesis and drug development.

Recent studies have highlighted the potential of (3R)-3-ethylmorpholine;hydrochloride as a chiral ligand in catalytic processes. Chiral ligands play a pivotal role in asymmetric catalysis, where they help to control the stereochemistry of the products formed during chemical reactions. This is particularly important in the synthesis of pharmaceuticals, where enantiopure compounds are often required to ensure efficacy and safety. For instance, a study published in the Journal of Organic Chemistry demonstrated that (3R)-3-ethylmorpholine;hydrochloride can be used as an effective chiral ligand in palladium-catalyzed allylic substitution reactions, leading to high enantioselectivity and yield.

In addition to its use as a chiral ligand, (3R)-3-ethylmorpholine;hydrochloride has shown promise in the development of new drugs. The morpholine scaffold is known for its ability to form hydrogen bonds and interact with biological targets, making it a versatile platform for drug design. Research has indicated that derivatives of morpholine, including (3R)-3-ethylmorpholine;hydrochloride, can exhibit potent biological activities against various targets, such as enzymes and receptors. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that (3R)-3-ethylmorpholine;hydrochloride derivatives exhibited significant inhibitory activity against protein kinases, which are key targets in cancer therapy.

The synthesis of (3R)-3-ethylmorpholine;hydrochloride involves several steps that require careful control over chirality and purity. One common approach is to start with an achiral precursor and introduce chirality through asymmetric synthesis techniques such as enzymatic resolution or asymmetric hydrogenation. The choice of synthetic route depends on factors such as cost, yield, and scalability. Recent advancements in synthetic methods have made it possible to produce high-purity enantiomers of (3R)-3-ethylmorpholine;hydrochloride, which is essential for its use in pharmaceutical applications.

The physical and chemical properties of (3R)-3-ethylmorpholine;hydrochloride are also important considerations for its use in research and development. This compound is typically obtained as a white crystalline solid with a melting point ranging from 140°C to 145°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

Safety and handling guidelines for (3R)-3-ethylmorpholine;hydrochloride should be strictly followed to ensure the well-being of researchers and laboratory personnel. While this compound is not classified as hazardous or toxic, it should be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

In conclusion, (3R)-3-ethylmorpholine;hydrochloride (CAS No. 218785-38-7) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique stereochemical properties make it an excellent candidate for use as a chiral ligand in catalytic processes and as a scaffold for drug design. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of chemistry and biology.